Cas no 2403843-09-2 (methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate)

• Product Name: methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate
• CAS No: 2403843-09-2
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 5619310
• PubChem ID: 146273918
• Update Time: 2025-06-12

methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2403843-09-2
• methyl 2-bromo-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate
• SCHEMBL21591921
• EN300-28297615
• Benzoic acid, 2-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, methyl ester
• Methyl 2-bromo-5-((tert-butoxycarbonyl)amino)-4-methylbenzoate
• methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate

• Inchi： 1S/C14H18BrNO4/c1-8-6-10(15)9(12(17)19-5)7-11(8)16-13(18)20-14(2,3)4/h6-7H,1-5H3,(H,16,18)
• InChI Key： BIYKHBBNQJEZEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• Boiling Point: 361.9±42.0 °C(Predicted)
• pka: 12.56±0.70(Predicted)

Additional information on methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate

Comprehensive Overview of Methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate (CAS No. 2403843-09-2)

Methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate (CAS No. 2403843-09-2) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a bromo substituent and a tert-butoxycarbonyl (Boc) protected amine, makes it a versatile building block for drug discovery and material science applications. Researchers and industry professionals frequently search for this compound due to its relevance in peptide synthesis, catalysis, and bioconjugation techniques.

The compound’s methyl ester group enhances its solubility in organic solvents, facilitating reactions such as Suzuki coupling or Buchwald-Hartwig amination, which are critical for constructing complex aromatic systems. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve atom economy. Discussions on platforms like ResearchGate and PubMed highlight its role in developing EGFR inhibitors and anticancer agents, aligning with the growing demand for targeted therapies.

Analytical characterization of CAS 2403843-09-2 typically involves NMR spectroscopy, HPLC, and mass spectrometry to confirm purity and structural integrity. Its Boc-protected amine moiety is particularly valuable for orthogonal deprotection strategies in multi-step syntheses, a topic frequently queried in organic chemistry forums. Additionally, the compound’s stability under inert conditions makes it suitable for high-throughput screening workflows.

From an industrial perspective, scalability and cost-effectiveness are key concerns. Innovations in continuous flow chemistry have been explored to produce methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate with higher yields and lower environmental impact. Regulatory compliance, such as REACH and GMP standards, further underscores its safe handling and storage protocols, often addressed in supplier FAQs.

In summary, this compound bridges academic research and industrial applications, with its demand driven by advancements in precision medicine and biomaterials. Future studies may focus on derivatization routes or its integration into AI-driven drug design platforms, reflecting the intersection of chemistry and digital innovation.